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Compound of Interest

Compound Name: Diallyl malonate

Cat. No.: B160601 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Diallyl Malonate

This technical guide provides a comprehensive overview of the core physical and chemical

properties of diallyl malonate and its related esters, tailored for researchers, scientists, and

professionals in drug development. It includes detailed data, experimental protocols, and

visualizations to facilitate a deeper understanding of this versatile compound.

Nomenclature and Chemical Structure
Diallyl malonate refers to the diallyl ester of propanedioic acid. However, the term is often

used in literature to also describe diallylated malonic esters, with diethyl diallylmalonate being a

common and well-documented variant. For clarity, this guide will address both the parent

diallyl malonate and the frequently studied diethyl 2,2-diallylmalonate.

Diallyl Malonate:

IUPAC Name: bis(prop-2-enyl) propanedioate[1]

CAS Number: 1797-75-7[1]

Chemical Formula: C₉H₁₂O₄[1]

Molecular Weight: 184.19 g/mol [1]

SMILES: C=CCOC(=O)CC(=O)OCC=C[1]
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Diethyl 2,2-diallylmalonate:

IUPAC Name: diethyl 2,2-bis(prop-2-enyl)propanedioate[2]

CAS Number: 3195-24-2[2]

Chemical Formula: C₁₃H₂₀O₄[2]

Molecular Weight: 240.30 g/mol

SMILES: CCOC(=O)C(CC=C)(CC=C)C(=O)OCC[2]

Physical and Chemical Properties
The properties of diallyl malonate and its derivatives are summarized below. Diethyl

diallylmalonate is typically a colorless to pale yellow liquid with a fruity odor.[3] It is soluble in

organic solvents like ethanol and ether but has limited solubility in water.[3]

Table 1: Physical Properties of Diallyl Malonate Esters

Property
Diethyl 2,2-
diallylmalonate

Dimethyl 2,2-
diallylmalonate

Diallyl Malonate

Molecular Formula C₁₃H₂₀O₄[2][4] C₁₁H₁₆O₄[5] C₉H₁₂O₄[1]

Molecular Weight 240.30 g/mol 212.24 g/mol [5] 184.19 g/mol [1]

Appearance Colorless Liquid[6] - -

Density 0.994 g/mL at 25 °C - -

Boiling Point
128-130 °C at 12

mmHg
- -

Flash Point
113 °C (235.4 °F) -

closed cup
- -

Refractive Index n20/D 1.446 - -

Water Solubility
Sparingly soluble

(0.72 g/L at 25°C)
- -
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Spectral Data
Spectroscopic data is crucial for the identification and characterization of diallyl malonate.

Table 2: Spectral Data for Diethyl 2,2-diallylmalonate

Technique Data Highlights

¹H NMR
Spectra available, confirming the presence of

ethyl and allyl protons.[7][8]

¹³C NMR
Spectral data is available for detailed structural

analysis.[7]

Mass Spec (MS)

Electron ionization mass spectra are available,

showing characteristic fragmentation patterns.

[2][4]

Infrared (IR)

FTIR and ATR-IR spectra are available, showing

characteristic ester C=O and vinyl C=C

stretches.[2]

Chemical Reactivity and Stability
Malonate esters are highly versatile intermediates in organic synthesis due to the reactivity of

the central carbon atom.[9][10]

Stability: The compound is stable under normal temperatures and pressures.[11] High

temperatures may lead to degradation.[9] Conditions to avoid include contact with

incompatible materials like strong oxidizing agents, acids, and bases.[11][12]

Alkylation: The hydrogen atoms on the methylene group of a malonic ester are acidic,

allowing for deprotonation and subsequent alkylation. Diethyl diallylmalonate is synthesized

by the alkylation of diethyl malonate with allyl bromide.[13]

Cyclization and Metathesis: The two allyl groups in diethyl diallylmalonate make it an

excellent substrate for ring-closing metathesis (RCM) reactions to form cyclic compounds.

[14] Cationic nickel-catalyzed cycloisomerization has also been reported.[14]
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Hazardous Reactions: Hazardous polymerization has not been reported.[11] It is

incompatible with strong oxidizing agents, acids, and bases.[11] Hazardous decomposition

products include carbon monoxide and carbon dioxide.[11]

Key Reactions of Malonate Esters
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Caption: Key chemical transformations of malonate esters.

Experimental Protocols
Detailed methodologies for the synthesis and purification of diallyl malonates are critical for

reproducible research.

Synthesis of Diallyl Malonate (Esterification)
This protocol describes the synthesis from malonic acid and allyl alcohol.[15]
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Reaction Setup: Dissolve malonic acid (1.0 g, 10 mmol), allyl alcohol (3.0 mL, 44 mmol), and

p-toluenesulfonic acid (0.11 g, 0.64 mmol) in 50 mL of benzene.

Water Removal: Equip the reaction flask with a Dean-Stark apparatus to azeotropically

remove the water generated during the esterification.

Reflux: Heat the mixture to reflux for 6 hours.

Work-up: Cool the reaction to room temperature. Add 50 mL of diethyl ether and wash the

organic phase with saturated aqueous NaHCO₃ solution (2 x 15 mL) followed by brine (1 x

15 mL).

Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ and remove the

solvent under reduced pressure, yielding a yellow oil.

Purification: Purify the crude product by flash chromatography on a silica gel column using

an ethyl acetate/hexane solvent system.[15]

Synthesis of Diethyl 2,2-diallylmalonate (Alkylation)
This protocol describes the nucleophilic substitution of diethyl malonate with allyl bromide.[13]

Reaction Setup: Prepare a mixture of diethyl malonate (10g, 62.5 mmol) and allyl bromide

(14.25g, 187.5 mmol).

Base Addition: Cool the mixture to 5-10°C. Under continuous stirring, slowly add a

concentrated solution of sodium ethoxide (prepared from 8.6g sodium in 70 mL ethanol).

Reaction: After the addition is complete, stir the reaction mixture at the same temperature for

an additional hour. Then, remove the cooling bath and continue stirring overnight at room

temperature.

Work-up: Remove the excess solvent. Add water to the residue and extract with ethyl

acetate.

Drying and Concentration: Dry the combined organic phases over anhydrous Na₂SO₄ and

evaporate the solvent to yield a light yellow liquid.
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Purification: Purify the crude product via vacuum distillation to obtain a colorless liquid.[13]

General Synthesis and Purification Workflow

Reactants
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Caption: A generalized workflow for the synthesis of diallyl malonates.

Applications in Drug Development
Malonic esters, including diallyl malonate derivatives, are fundamental building blocks in

pharmaceutical synthesis.[10] Their ability to be easily alkylated and subsequently converted

into other functional groups makes them invaluable.

Barbiturates: A primary application of malonate esters is in the synthesis of barbiturates,

which act as central nervous system depressants. The synthesis involves the condensation

of a substituted malonate ester with urea.[16]

NSAIDs: Malonate ester synthesis is used to prepare non-steroidal anti-inflammatory drugs

(NSAIDs), such as certain arylpropionic acid derivatives. The pathway involves alkylation

followed by hydrolysis and decarboxylation.[16]

Anti-Cancer Agents: Some nucleoside analogs used in chemotherapy can be prepared using

dimethyl malonate to introduce specific functional groups that interfere with DNA and RNA

synthesis in cancer cells.[16]

Other Applications: Diethyl malonate is also a precursor in the manufacturing of vitamins,

flavoring agents, and perfumes.[10]
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Role of Malonate Esters in Drug Synthesis
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Caption: Malonate esters as precursors for various pharmaceutical classes.

Safety and Handling
Diethyl diallylmalonate is considered hazardous and requires careful handling.

Hazard Classification: It is classified as causing skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[2][12][17]

Precautionary Measures:

Handling: Use only in well-ventilated areas.[6][12] Avoid breathing vapor, mist, or gas.[11]

Avoid contact with skin and eyes.[11] Wash hands and any exposed skin thoroughly after

handling.[12]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical

splash goggles, and protective clothing.[11][12] If exposure limits are exceeded, use a

NIOSH/MSHA approved respirator.[11]
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Storage: Store in a cool, dry, well-ventilated place.[11][12] Keep the container tightly

closed.[11][12]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[11]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing. Get medical aid if irritation persists.[6][11]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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